N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-methyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]propanamide
• InChI: InChI=1S/C23H26N2O2/c1-14(2)23(27)25(21-9-7-15(3)10-17(21)5)13-19-12-18-11-16(4)6-8-20(18)24-22(19)26/h6-12,14H,13H2,1-5H3,(H,24,26)
• InChI Key: CWGPQUZYUBSFBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(CC2=CC3=C(C=CC(=C3)C)NC2=O)C(=O)C(C)C)C
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide, also known as DMQX, is a synthetic compound that is commonly used in scientific research. DMQX is a non-competitive antagonist of the AMPA receptor, which is a subtype of glutamate receptor that is involved in the transmission of signals between neurons in the brain. DMQX has been found to have a number of potential applications in the field of neuroscience, including the study of synaptic plasticity, learning and memory, and neurodegenerative diseases.

Mechanism of Action

N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide acts as a non-competitive antagonist of the AMPA receptor, which means that it binds to a site on the receptor that is distinct from the glutamate binding site. By binding to this site, N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide prevents the receptor from opening in response to glutamate, which is the neurotransmitter that normally activates the receptor. This results in a reduction in the strength of communication between neurons, which can have a range of effects on brain function.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide has a number of biochemical and physiological effects, including a reduction in the strength of communication between neurons, a decrease in the release of neurotransmitters, and an increase in the activity of inhibitory neurons. These effects can have a range of consequences for brain function, including changes in learning and memory, mood, and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide in lab experiments is that it is a highly specific antagonist of the AMPA receptor, which means that it can be used to investigate the role of this receptor in a range of physiological and pathological processes. However, one limitation of N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide is that it can be difficult to work with due to its low solubility in water and other solvents.

Future Directions

There are a number of potential future directions for research involving N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide. One area of interest is the role of the AMPA receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide may be useful in investigating the mechanisms underlying these diseases and developing new treatments. Another area of interest is the use of N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide in the study of learning and memory, particularly in relation to conditions such as post-traumatic stress disorder and addiction. Finally, N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide may be useful in the development of new drugs that target the AMPA receptor and other glutamate receptors.

Synthesis Methods

N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide can be synthesized using a variety of methods, including the reaction of 2-hydroxy-6-methylquinoline with 2,4-dimethylbenzylamine in the presence of isobutyric anhydride. The resulting product can be purified using a variety of techniques, including column chromatography and recrystallization.

Scientific Research Applications

N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide has been used extensively in scientific research, particularly in the field of neuroscience. One of the main applications of N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide is in the study of synaptic plasticity, which is the ability of neurons to change their strength of communication with one another in response to stimuli. N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)isobutyramide has been found to block the AMPA receptor, which is involved in synaptic plasticity, and can therefore be used to investigate the mechanisms underlying this process.